Cas no 138605-01-3 (L-Cysteine, S-[(tetrahydro-2-oxo-3-furanyl)methyl]-, (R)-)

• Product Name: L-Cysteine, S-[(tetrahydro-2-oxo-3-furanyl)methyl]-, (R)-
• CAS No: 138605-01-3
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 1254533
• PubChem ID: 127261879
• Update Time: 2025-04-20

L-Cysteine, S-[(tetrahydro-2-oxo-3-furanyl)methyl]-, (R)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-[(tetrahydro-2-oxo-3-furanyl)methyl]-, (R)-
• 138605-01-3
• DTXSID301196619
• (R)-2-Amino-3-((((R)-2-oxotetrahydrofuran-3-yl)methyl)thio)propanoic acid

• Inchi： 1S/C8H13NO4S/c9-6(7(10)11)4-14-3-5-1-2-13-8(5)12/h5-6H,1-4,9H2,(H,10,11)/t5-,6-/m0/s1
• InChI Key： XOEXQMWQGADWPA-WDSKDSINSA-N
• SMILES： S(C[C@@H](C(=O)O)N)C[C@H]1C(=O)OCC1

Computed Properties

• Exact Mass: 219.05659
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 89.62